N-(2,3-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20FN3O2/c1-15-7-5-11-21(16(15)2)27-23(29)19-13-17-9-6-12-26-22(17)28(24(19)30)14-18-8-3-4-10-20(18)25/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key: XKHNIVCOTXODRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F)C
• Molecular Formula: C24H20FN3O2
• Molecular Weight: 401.4 g/mol
• CAS No.: 1005296-25-2

Description

N-(2,3-dimethylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O2 and its molecular weight is 401.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Studies have shown the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines and their significant cytotoxic activities. These compounds have demonstrated potent cytotoxicity against murine leukemia and carcinoma cell lines. For instance, specific derivatives have shown curative potential against colon tumors in mice with low dose treatments, highlighting their potential in cancer therapy (Deady et al., 2005).

Antibacterial Activity

Another avenue of research has explored the antibacterial activities of naphthyridine derivatives. These studies have synthesized compounds with variations in substituents, demonstrating enhanced antibacterial effectiveness compared to existing treatments, such as enoxacin, thus offering a basis for the development of new antibacterial agents (Egawa et al., 1984).

Polymer Chemistry Applications

Research into aromatic polyamides derived from naphthyridine derivatives has highlighted their potential in materials science. These polyamides exhibit high thermal stability, solubility in various organic solvents, and excellent mechanical properties, making them suitable for high-performance applications. Studies have described the synthesis of these polymers and characterized their physical properties, indicating their utility in creating advanced materials (Hsiao & Liou, 1998).

Metabolism and Pharmacokinetics

Investigations into the metabolism of synthetic cannabinoids, including those structurally related to naphthyridine derivatives, have provided insights into their biotransformation and potential markers for consumption monitoring. Such studies are crucial for understanding the pharmacokinetics and toxicological profiles of these compounds (Li et al., 2018).